Cas no 177976-51-1 (2',4'-Difluoro-biphenyl-3-methanamine)

• Product Name: 2',4'-Difluoro-biphenyl-3-methanamine
• CAS No: 177976-51-1
• MF: C₁₃H₁₁F₂N
• MW: 219.22995018959
• MDL: MFCD11974355
• CID: 858649
• Update Time: 2025-10-25

2',4'-Difluoro-biphenyl-3-methanamine Chemical and Physical Properties

Names and Identifiers

• 2',4'-Difluoro-biphenyl-3-methanamine

• MDL： MFCD11974355
• Inchi： 1S/C13H11F2N/c14-11-4-5-12(13(15)7-11)10-3-1-2-9(6-10)8-16/h1-7H,8,16H2
• InChI Key： XPRONEVMJTWASY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC=CC(CN)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Topological Polar Surface Area: 26

Additional information on 2',4'-Difluoro-biphenyl-3-methanamine

Introduction to 2',4'-Difluoro-biphenyl-3-methanamine (CAS No. 177976-51-1)

2',4'-Difluoro-biphenyl-3-methanamine (CAS No. 177976-51-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique biphenyl core with difluoro substitution and an amine functional group, making it a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of 2',4'-Difluoro-biphenyl-3-methanamine consists of two phenyl rings connected by a single bond, with fluorine atoms at the 2' and 4' positions and an amino group attached to the 3-position of one of the phenyl rings. This arrangement imparts specific chemical and biological properties that are of interest to researchers. The presence of the difluoro substituents can influence the compound's lipophilicity, metabolic stability, and binding affinity to various biological targets.

In recent years, there has been a growing body of research exploring the potential applications of 2',4'-Difluoro-biphenyl-3-methanamine in drug discovery. One notable area of focus is its use as a lead compound for the development of inhibitors targeting specific enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders.

The pharmacological properties of 2',4'-Difluoro-biphenyl-3-methanamine have also been investigated in preclinical models. Research has demonstrated that this compound and its derivatives can effectively modulate the activity of G protein-coupled receptors (GPCRs), which are important therapeutic targets for a wide range of conditions, such as cardiovascular diseases, neurological disorders, and metabolic syndromes. The ability to fine-tune the chemical structure through synthetic modifications allows for the optimization of pharmacokinetic and pharmacodynamic profiles, enhancing the therapeutic potential of these compounds.

Beyond its direct biological activity, 2',4'-Difluoro-biphenyl-3-methanamine serves as a valuable building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its structural diversity and synthetic accessibility make it an attractive starting point for generating large libraries of compounds for screening against various biological targets. This approach has led to the identification of several hit compounds with promising bioactivity, which can be further optimized through medicinal chemistry efforts.

The synthetic route to 2',4'-Difluoro-biphenyl-3-methanamine involves a series of well-established organic reactions, including Suzuki coupling and reductive amination. These methods provide high yields and excellent purity, facilitating large-scale production for both research and industrial applications. The robustness of these synthetic protocols ensures consistent quality and reliability in the supply chain, which is crucial for advancing drug discovery programs.

In addition to its role in drug discovery, 2',4'-Difluoro-biphenyl-3-methanamine has been explored for its potential as a probe molecule in biochemical assays. Its unique structural features enable it to serve as a tool for studying protein-protein interactions and enzyme kinetics, providing valuable insights into complex biological processes. This application highlights the versatility of this compound beyond its therapeutic potential.

The safety profile of 2',4'-Difluoro-biphenyl-3-methanamine has been extensively evaluated through toxicological studies. These assessments have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research settings and potential clinical applications. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 2',4'-Difluoro-biphenyl-3-methanamine (CAS No. 177976-51-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new opportunities for this compound, further solidifying its importance in the field.